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molecular formula C10H16BrNO3S B2981501 3-(Ethoxycarbonylmethyl)-5-(2-hydroxyethyl)-4-methylthiazolium Bromide CAS No. 103871-46-1

3-(Ethoxycarbonylmethyl)-5-(2-hydroxyethyl)-4-methylthiazolium Bromide

Cat. No. B2981501
CAS RN: 103871-46-1
M. Wt: 310.21
InChI Key: QPWZASKKRDIJCJ-UHFFFAOYSA-M
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Patent
US05641798

Procedure details

A solution of 5-(2-hydroxyethyl)-4-methylthiazole (306 g) and ethyl bromoacetate (356.2 g) in ethanol (1 L) was heated to reflux. After two hours, the ethanol was removed by distillation and the residue treated with isopropanol (1.5 L). The resulting solution was cooled to about 0° C., causing crystallization of compound 1. After three hours, the crystalline material was separated from the mother liquor. Additional crystals were obtained by prolonged cooling of the mother liquor at 0° C. Combination of the crystalline material gave 474.3 g of compound 1. Melting point 96°-98° C.
Name
5-(2-hydroxyethyl)-4-methylthiazole
Quantity
306 g
Type
reactant
Reaction Step One
Name
ethyl bromoacetate
Quantity
356.2 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
1 L
Type
solvent
Reaction Step One
Name
compound 1

Identifiers

REACTION_CXSMILES
[OH:1][CH2:2][CH2:3][C:4]1[S:8][CH:7]=[N:6][C:5]=1[CH3:9].[Br:10][CH2:11][C:12]([O:14][CH2:15][CH3:16])=[O:13]>C(O)C>[Br-:10].[CH2:15]([O:14][C:12]([CH2:11][N+:6]1[C:5]([CH3:9])=[C:4]([CH2:3][CH2:2][OH:1])[S:8][CH:7]=1)=[O:13])[CH3:16] |f:3.4|

Inputs

Step One
Name
5-(2-hydroxyethyl)-4-methylthiazole
Quantity
306 g
Type
reactant
Smiles
OCCC1=C(N=CS1)C
Name
ethyl bromoacetate
Quantity
356.2 g
Type
reactant
Smiles
BrCC(=O)OCC
Name
ethanol
Quantity
1 L
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the ethanol was removed by distillation
ADDITION
Type
ADDITION
Details
the residue treated with isopropanol (1.5 L)
CUSTOM
Type
CUSTOM
Details
crystallization of compound 1
WAIT
Type
WAIT
Details
After three hours
Duration
3 h
CUSTOM
Type
CUSTOM
Details
the crystalline material was separated from the mother liquor
CUSTOM
Type
CUSTOM
Details
Additional crystals were obtained
TEMPERATURE
Type
TEMPERATURE
Details
by prolonged cooling of the mother liquor at 0° C

Outcomes

Product
Details
Reaction Time
 2 h
Name
compound 1
Type
product
Smiles
[Br-].C(C)OC(=O)C[N+]1=CSC(=C1C)CCO
Measurements
Type Value Analysis
AMOUNT: MASS 474.3 g
YIELD: CALCULATEDPERCENTYIELD 71.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.